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Compound of Interest

Compound Name: C.I. Direct Red 84

Cat. No.: B15557289 Get Quote

An In-Depth Technical Guide to C.I. Direct Red
84
For Researchers, Scientists, and Drug Development Professionals

Abstract
C.I. Direct Red 84, also identified by its Colour Index number 35760, is a multi-azo dye. This

technical guide provides a summary of its core chemical and structural properties based on

available public information. Due to the limited availability of in-depth experimental data in the

public domain, this document focuses on foundational chemical information and presents a

generalized experimental framework for the synthesis of similar dyes. This guide is intended to

serve as a foundational resource for researchers and scientists.

Chemical Properties and Structure
C.I. Direct Red 84 is classified as a multi-azo dye, indicating the presence of multiple azo (-

N=N-) functional groups, which are the primary chromophores responsible for its color. Its

chemical identity is established by its CAS Registry Number, molecular formula, and molecular

weight.

General Properties
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A summary of the key identifying and chemical properties of C.I. Direct Red 84 is presented in

the table below.

Property Value Reference

C.I. Name Direct Red 84 [1]

C.I. Number 35760 [1]

CAS Registry Number 6409-83-2 [1]

Molecular Formula C₄₅H₂₈N₁₀Na₄O₁₃S₄ [1]

Molecular Weight 1136.99 g/mol [1]

Chemical Class Multi-azo dye [1]

Appearance
Dark red with a yellow light

cast
[1]

Chemical Structure
The precise, publicly available structural representation of C.I. Direct Red 84 is limited.

However, its molecular formula and classification as a multi-azo dye indicate a complex

aromatic structure.

Note on Data Availability: Detailed quantitative data such as melting point, boiling point, and

specific solubility values in various solvents are not readily available in publicly accessible

scientific literature. Similarly, comprehensive spectral data (UV-Vis, IR, NMR) for C.I. Direct
Red 84 has not been publicly documented.

Synthesis and Experimental Protocols
While a detailed, step-by-step experimental protocol for the synthesis of C.I. Direct Red 84 is

not published, a general manufacturing method is described. This process is characteristic of

the synthesis of many multi-azo dyes.

General Manufacturing Method
The synthesis of C.I. Direct Red 84 involves a multi-step diazotization and coupling process[1]:
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First Diazotization and Coupling: 4-Aminobenzenesulfonic acid is diazotized and then

coupled with 5-Aminonaphthalene-2-sulfonic acid.

Second Diazotization: The product from the first step is then diazotized.

Second Coupling: The resulting diazonium salt is coupled with

(Phenylamino)methanesulfonic acid.

Hydrolysis: The sulfonic acid group is removed via hydrolysis.

Phosgenation: The final step involves a phosgenation reaction.

The logical workflow for this synthesis is illustrated in the diagram below.

General Synthesis Workflow for C.I. Direct Red 84

4-Aminobenzenesulfonic acid

Diazotization & Coupling

5-Aminonaphthalene-2-sulfonic acid

Intermediate Product 1 Diazotization Intermediate Product 2 (Diazonium Salt)

Coupling

(Phenylamino)methanesulfonic acid

Intermediate Product 3 Hydrolysis Intermediate Product 4 Phosgenation C.I. Direct Red 84

Click to download full resolution via product page

Caption: General Synthesis Workflow for C.I. Direct Red 84.

Representative Experimental Protocol for Azo Dye
Synthesis
The following is a generalized laboratory-scale protocol for the synthesis of an azo dye, which

illustrates the fundamental steps of diazotization and coupling. This is not the specific protocol
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for C.I. Direct Red 84 but serves as a representative example.

Materials:

Aromatic amine (e.g., aniline)

Coupling agent (e.g., 2-naphthol)

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl), concentrated

Sodium hydroxide (NaOH) solution

Ice

Urea

Procedure:

Preparation of the Diazonium Salt:

Dissolve the aromatic amine in dilute hydrochloric acid in a beaker.

Cool the solution to 0-5 °C in an ice bath.

Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise while maintaining the

low temperature. Stir continuously.

A small amount of urea can be added to quench any excess nitrous acid.

Preparation of the Coupling Solution:

Dissolve the coupling agent in an aqueous solution of sodium hydroxide in a separate

beaker.

Cool this solution in an ice bath.

Coupling Reaction:
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Slowly add the cold diazonium salt solution to the cold coupling solution with vigorous

stirring.

A brightly colored azo dye should precipitate out of the solution.

Continue stirring in the ice bath for a period to ensure the reaction goes to completion.

Isolation and Purification:

Collect the precipitated dye by vacuum filtration.

Wash the solid with cold water to remove any unreacted starting materials and inorganic

salts.

The crude dye can be further purified by recrystallization from an appropriate solvent (e.g.,

ethanol-water mixture).

Biological Activity and Signaling Pathways
A comprehensive search of publicly available scientific databases and literature reveals no

specific studies on the biological activity or implication of C.I. Direct Red 84 in any signaling

pathways. Azo dyes, as a class, are known to have a range of biological effects, with some

being investigated for toxicological properties. Some azo dyes can be metabolized by

azoreductases present in various organisms, which can lead to the formation of aromatic

amines, some of which are known to be carcinogenic[2]. However, without specific studies on

C.I. Direct Red 84, any discussion of its biological impact would be speculative.

Due to the lack of data on biological interactions or pathways, a signaling pathway diagram for

C.I. Direct Red 84 cannot be provided.

Conclusion
C.I. Direct Red 84 is a multi-azo dye with well-defined basic chemical identifiers. The general

principles of its synthesis are understood to follow standard diazotization and coupling

reactions common to this class of dyes. However, there is a notable absence of detailed,

publicly available technical data regarding its specific physicochemical properties, a validated

experimental protocol for its synthesis, and any biological or toxicological studies. This
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information gap limits a more in-depth technical assessment and highlights an area where

further research would be beneficial for a complete scientific understanding of this compound.

Researchers interested in this dye are encouraged to perform their own analytical

characterizations to determine its specific properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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